isopropyl {5-[3-(1-piperidinyl)propanoyl]-10,11-dihydro-5H-dibenzo[b,f]azepin-3-yl}carbamate hydrochloride

• IUPAC Name: propan-2-yl N-[11-(3-piperidin-1-ylpropanoyl)-5,6-dihydrobenzo[b][1]benzazepin-2-yl]carbamate;hydrochloride
• InChI: InChI=1S/C26H33N3O3.ClH/c1-19(2)32-26(31)27-22-13-12-21-11-10-20-8-4-5-9-23(20)29(24(21)18-22)25(30)14-17-28-15-6-3-7-16-28;/h4-5,8-9,12-13,18-19H,3,6-7,10-11,14-17H2,1-2H3,(H,27,31);1H
• InChI Key: MTHAEUATKLEZBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)NC1=CC2=C(CCC3=CC=CC=C3N2C(=O)CCN4CCCCC4)C=C1.Cl
• Molecular Formula: C26H34ClN3O3
• Molecular Weight: 472.0 g/mol

Description

The compound is a derivative of dibenzo[b,f]azepine, a tricyclic compound, which is a common structure in many pharmaceuticals. It also contains a piperidine ring, which is a common structure in medicinal chemistry. The isopropyl group and the propanoyl group are common in organic chemistry and often used in drug design.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The dibenzo[b,f]azepine portion of the molecule is a tricyclic structure, while the piperidine is a six-membered ring with one nitrogen atom.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo chemical reactions. For example, the carbamate group could undergo hydrolysis, and the piperidine ring could participate in various reactions depending on its substitution pattern.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many dibenzo[b,f]azepine derivatives are used in the treatment of psychiatric disorders, while piperidine is a common structure in many pharmaceuticals.